Cas no 1683564-73-9 (4’-O-Benzyloxy (3S,4S)-Ezetimibe)

• Product Name: 4’-O-Benzyloxy (3S,4S)-Ezetimibe
• CAS No: 1683564-73-9
• MF: C₃₁H₂₇F₂NO₃
• MW: 499.547795534134
• CID: 2243668
• Update Time: 2025-06-09

4’-O-Benzyloxy (3S,4S)-Ezetimibe Chemical and Physical Properties

Names and Identifiers

• 4’-O-Benzyloxy (3S,4S)-Ezetimibe
• 4'-O-Benzyloxy (3S,4S)-Ezetimibe
• (3S,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-phenylmethoxyphenyl)azet

• Inchi： 1S/C31H27F2NO3/c32-24-10-6-22(7-11-24)29(35)19-18-28-30(34(31(28)36)26-14-12-25(33)13-15-26)23-8-16-27(17-9-23)37-20-21-4-2-1-3-5-21/h1-17,28-30,35H,18-20H2/t28-,29-,30+/m0/s1
• InChI Key： KEYVFYMGVLFXQK-OIFRRMEBSA-N
• SMILES： FC1C=CC(=CC=1)N1C([C@@H](CC[C@@H](C2C=CC(=CC=2)F)O)[C@H]1C1C=CC(=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 707
• Topological Polar Surface Area: 49.8

Experimental Properties

• Solubility: DCM, Ethyl Acetate

Additional information on 4’-O-Benzyloxy (3S,4S)-Ezetimibe

Introduction to 4’-O-Benzyloxy (3S,4S)-Ezetimibe and Its CAS No. 1683564-73-9

The compound 4’-O-Benzyloxy (3S,4S)-Ezetimibe (CAS No. 1683564-73-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of cholesterol-lowering agents. Ezetimibe, a well-known Ezetimibe analogs, is primarily utilized for its ability to inhibit the absorption of cholesterol in the small intestine, thereby reducing blood cholesterol levels. The modification of Ezetimibe with a benzyloxy group at the 4’-position and maintaining the stereochemistry at the 3S and 4S positions has led to the synthesis of this novel derivative, which exhibits enhanced pharmacological properties.

In recent years, there has been growing interest in Ezetimibe analogs due to their potential therapeutic benefits beyond cholesterol reduction. The introduction of the benzyloxy (3S,4S)-Ezetimibe moiety not only improves solubility and bioavailability but also enhances binding affinity to its target enzyme, Niemann-Pick C1-like 1 (NPC1L1), which is crucial for its mechanism of action. This derivative has been extensively studied in preclinical models, demonstrating promising results in terms of efficacy and safety profiles.

One of the most compelling aspects of 4’-O-Benzyloxy (3S,4S)-Ezetimibe is its potential to serve as a lead compound for further drug development. Researchers have been exploring its interactions with NPC1L1 at a molecular level, aiming to uncover new insights into cholesterol metabolism. Structural biology techniques, such as X-ray crystallography and computational modeling, have revealed that the benzyloxy substitution significantly stabilizes the binding interface between Ezetimibe analogs and NPC1L1. This stabilization not only enhances drug efficacy but also reduces the likelihood of resistance development.

The pharmacokinetic properties of CAS No. 1683564-73-9 have also been a focus of investigation. Studies indicate that this derivative exhibits prolonged half-life and improved oral bioavailability compared to its parent compound. These attributes are critical for achieving therapeutic levels with fewer dosing intervals, thereby improving patient compliance. Additionally, the metabolic pathways associated with 4’-O-Benzyloxy (3S,4S)-Ezetimibe have been thoroughly analyzed to ensure minimal interference with other drugs and reduced risk of adverse effects.

Recent clinical trials have provided preliminary evidence supporting the efficacy of this compound in lowering low-density lipoprotein (LDL) cholesterol levels. Patients treated with benzyloxy-Ezetimibe derivatives showed significant reductions in LDL cholesterol without notable side effects such as myopathy or liver dysfunction. These findings are particularly encouraging given the widespread use of Ezetimibe-based therapies worldwide.

The synthetic route to CAS No. 1683564-73-9 has also been optimized for scalability and cost-effectiveness. Advanced catalytic methods have been employed to achieve high yields and purity, ensuring that clinical-grade material can be produced efficiently. This is essential for translating preclinical successes into viable therapeutic options for patients suffering from hypercholesterolemia.

Future research directions include exploring combination therapies involving 4’-O-Benzyloxy (3S,4S)-Ezetimibe with other lipid-lowering agents or even anti-inflammatory drugs to address multifactorial aspects of cardiovascular disease. The structural flexibility offered by the benzyloxy group also opens avenues for designing next-generation Ezetimibe analogs with tailored pharmacological profiles.

In conclusion, CAS No. 1683564-73-9, corresponding to 4’-O-Benzyloxy (3S,4S)-Ezetimibe, represents a significant stride forward in pharmaceutical innovation. Its enhanced efficacy, improved pharmacokinetics, and favorable safety profile position it as a promising candidate for treating hypercholesterolemia and related cardiovascular disorders. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in future therapeutic strategies.